Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20751589 Finasteride-d9 C23H36N2O2
VC20751559 L-Mannose 10030-80-5 C6H12O6
VC20749573 Methyl 3-(1-Tritylimidazol-4-yl) Propionate 102676-60-8 C26H24N2O2
VC20751403 Sodium (2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate 10593-29-0 C6H12NaO5S
VC20749590 N-Boc-2-bromopyrrole 117657-37-1 C9H12BrNO2
VC20749580 2,3-Dihydroxy-7-sulphamoyl-benzo[f]quinoxaline 118876-57-6 C12H9N3O4S
VC20751615 S-(N-(3-Phenylpropyl)(thiocarbamoyl))-cysteine 137915-13-0 C13H18N2O2S2
VC20751603 Celecoxib Carboxylic Acid 170571-01-4 C17H12F3N3O4S
VC20751583 (E)-5-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-PENT-4-EN-2-YNENITRILE 173214-57-8 C14H17N
VC20749677 4'-Bromoflavone 20525-20-6 C15H9BrO2
VC20751375 (S)-(+)-3-(Benzyloxycarbonyl)-5-oxo-4-oxazolidinepropionic acid 23632-67-9 C14H15NO6
VC20751577 4-Pyridylethyl thiolacetate 385398-71-0 C9H11NOS
VC20751358 2-(2',3',4'-Trihydroxybutyl)quinoxaline 42015-38-3 C12H14N2O3
VC20751598 2-Amino-5-nitropyridine 4214-76-0 C5H5N3O2
VC20749588 1-Acetoxy-4-methoxycarbonyl-2,2,6,6-tetramethylpiperidine 439858-37-4 C13H23NO4
VC20751373 4,4'-Di-N-acetylamino-diphenylsulfoxide-d8 557794-36-2 C16H16N2O3S
VC20751365 4,4'-Di-N-acetylamino-diphenylsulfone-d8 557794-37-3 C16H16N2O4S
VC20751383 6-Benzylamino-7-deazapurine 60972-04-5 C13H12N4
VC20751390 4-Methyl-5-nitrocatechol 68906-21-8 C7H7NO4
VC20749565 2'-Deoxymugineic acid 74235-24-8 C₁₂H₂₀N₂O₇
VC20751607 Ethyl beta-D-thioglucoside 7473-36-1 C8H16O5S
VC20751571 4-Oxo-4-(pyridin-3-yl)butanal 76014-80-7 C9H9NO2
VC20751601 Desmethylsibutramine hydrochloride 84467-94-7 C16H25Cl2N
VC20751564 5-Acetoxymethyl-N-acetyl-2-pyrrolidinone 887352-10-5 C9H13NO4
VC20751379 6-Pyrrolidino-7-deazapurine 90870-68-1 C10H12N4